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In the intricate landscape of video technology, where innovation is rapid and intellectual

property is paramount, patent pools play a pivotal role in the dissemination and adoption of

crucial video codec standards. For researchers, scientists, and drug development professionals

who increasingly rely on high-quality video for data analysis, collaboration, and communication,

understanding the effectiveness and intricacies of these pools is essential. This guide provides

an objective comparison of the leading patent pools in the video codec industry, focusing on

their structure, licensing terms, and market impact, supported by available data and

methodologies for evaluation.

The video codec industry is dominated by a few key standards, primarily the H.26x series

(H.264/AVC, H.265/HEVC, and the latest H.266/VVC) and the open-source alternative AV1.

The licensing of the thousands of standard-essential patents (SEPs) underpinning these

technologies is largely managed by patent pools, which are agreements between two or more

patent owners to license their patents as a single package. This mechanism aims to simplify

the licensing process, reduce transaction costs, and provide greater legal certainty for

technology implementers.
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This guide will focus on the comparative effectiveness of the most prominent patent pools: Via

Licensing Alliance (formerly MPEG LA and Via Licensing), Access Advance, and Velos Media.

We will also touch upon the emerging licensing models from Sisvel for AV1 and the content

distribution-focused approach of Avanci.

Quantitative Comparison of Major Patent Pools
To facilitate a clear comparison, the following tables summarize the key quantitative data

available for the major patent pools in the video codec industry.
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Metric

Via Licensing

Alliance

(HEVC/VVC)

Access

Advance

(HEVC/VVC)

Velos Media

(HEVC)
Sisvel (AV1)

Primary Codecs

Covered

H.264/AVC,

H.265/HEVC,

H.266/VVC

H.265/HEVC,

H.266/VVC, and

a multi-codec

license including

AV1 and VP9 for

content

distribution

H.265/HEVC AV1, VP9

Approx. Number

of Patents

HEVC pool

includes approx.

5,000 patents (as

of May 2021)[1]

HEVC Advance

pool includes

over 27,000

patents

worldwide (as of

July 2025)[2].

VVC pool

licensors are

also numerous.

Owns and

licenses a

portfolio of more

than 450 global

assets.

The AV1 patent

list details 1,941

patents from 21

licensors.

Key Licensors

Apple, Canon,

Samsung

Electronics,

Siemens, TCL[1]

[3]

Dolby, Google,

Huawei, Philips,

Samsung, Sharp

Corporation[1][4]

BlackBerry,

Ericsson,

Panasonic,

Qualcomm,

Sharp, Sony[5]

JVCKENWOOD,

NTT, Orange,

Philips, Toshiba

Known

Licensees

Over 550

licensees for the

HEVC pool,

including major

consumer

electronics

companies like

Apple, Samsung,

Sony, and

Huawei[6].

Microsoft

A broad range of

companies

across various

sectors, including

major technology

firms. The HEVC

Advance pool

has numerous

licensees

including HP Inc.

and Micro-Star

Over 40

licensees,

accounting for a

substantial

portion of global

HEVC-capable

set-top box and

TV sales[1]

The number of

licensees for the

AV1 and VP9

pools is not

publicly detailed

but is growing.
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recently became

a licensee.[7][8]

International[4]

[9]. The VVC

pool also has a

growing list of

licensees[10].

Publicly Available

Royalty Rates
Yes

Yes (tiered

structure)
No[11][12] Yes

Royalty Rate Structures: A Closer Look
The royalty rates and structures are a critical factor in the effectiveness and market acceptance

of a patent pool. Below is a more detailed breakdown of the publicly available information.

Via Licensing Alliance (Formerly MPEG LA)
Via LA, which merged with MPEG LA in 2023, has historically offered relatively straightforward

and transparent licensing terms.[13][14]

HEVC (H.265): The license fee is $0.20 per unit after the first 100,000 units annually, with an

annual cap of $25 million per licensee enterprise.[12][15] There are no separate royalties for

HEVC content.[12]

VVC (H.266): For hardware and paid software, the royalty is $0.20 per unit after the first

100,000 units, with a cap of $30 million annually for both VVC products and free software.

[16]

Regional Tiering: In 2025, Via LA introduced a regional tier system for its HEVC/VVC pool,

with increased rates for Tier R1 territories (including the US, Europe, Japan, and South

Korea) while maintaining current rates for Tier R2 (mainland China).[17]

Access Advance
Access Advance employs a more complex, tiered royalty structure with different rates based on

device categories and sales regions. They also offer a Multi-Codec Bridging Agreement

(MCBA) for products implementing both HEVC and VVC.
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HEVC (H.265): Royalty rates vary by device category (e.g., Mobile Devices, Connected

Home, 4K UHD+ TVs) and region (Region 1 for developed markets and Region 2 for

emerging markets with a 50% discount).[18] The pool represents an estimated 75-80% of the

global HEVC patent landscape.[2]

VVC (H.266): Similar to the HEVC program, VVC licensing has a tiered royalty structure with

regional variations and annual caps for different product categories.[19]

Video Distribution Patent Pool (VDP): In 2025, Access Advance launched the VDP, a "one-

stop-shop" license for internet streaming covering HEVC, VVC, AV1, and VP9.[20] The

royalty is based on the size of the streaming service, determined by metrics like monthly

active users, subscribers, or revenue.[20]

Velos Media
Velos Media has chosen not to publicly disclose its royalty rates for its HEVC patent portfolio.

[11][12] This lack of transparency has been a point of contention in the industry and has led to

uncertainty for potential licensees.[21]

Sisvel
Sisvel administers patent pools for the AV1 and VP9 codecs, which are often positioned as

"royalty-free." However, Sisvel asserts that these codecs use patented technologies that

require licensing.

AV1: Sisvel's standard royalty rates for AV1 are €0.32 for consumer display devices and

€0.11 for non-display devices. A lower rate is offered for licensees in full compliance. There

are no royalties on content.

Experimental Protocols: Evaluating Patent Pool
Effectiveness
The effectiveness of a patent pool can be evaluated through several methodologies, primarily

centered around the concept of Fair, Reasonable, and Non-Discriminatory (FRAND) licensing

terms. These protocols are crucial for ensuring that the pool promotes, rather than hinders, the

adoption of a standard.
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Determining FRAND Royalty Rates
There is no single universally accepted method for calculating a FRAND royalty rate. However,

courts and industry experts commonly refer to the following approaches:

Comparable Licenses/Agreements: This method involves looking at the royalty rates agreed

upon in comparable licensing agreements for similar technologies. This is considered a

strong indicator of what the market deems to be a fair price.

Top-Down Approach: This methodology starts by determining the total aggregate royalty

burden for all SEPs related to a particular standard. This aggregate royalty is then

apportioned among the different patent holders based on the proportion of essential patents

they own. This approach aims to prevent "royalty stacking," where the sum of individual

royalty demands becomes commercially unreasonable.

Patent Pool Method: The licensing terms of existing patent pools for comparable

technologies can be used as a benchmark for determining FRAND rates for a new standard.

Assessing Patent Essentiality
A key aspect of a well-functioning patent pool is the rigorous evaluation of whether a patent is

truly essential to the standard. This is typically done by independent technical experts. The

process involves:

Claim Charting: Patent claims are mapped to the specific sections of the technical standard

to demonstrate that implementing the standard would necessarily infringe on the patent.

Independent Evaluation: An unbiased third-party expert reviews the claim charts and

provides an opinion on the essentiality of the patent. This helps to prevent the inclusion of

non-essential patents, which could be anti-competitive.

Market Adoption and Litigation Analysis
The ultimate measure of a patent pool's effectiveness is its impact on the market. This can be

assessed by:

Adoption Rate of the Standard: A successful patent pool should facilitate the widespread

adoption of the technology it licenses. Tracking the penetration of codecs in devices and
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services over time can indicate the effectiveness of the licensing environment.

Litigation Frequency and Outcomes: A high volume of litigation involving a patent pool or its

members may suggest issues with its licensing terms or the perceived value of its patents.

Conversely, a low level of litigation and a high number of voluntary license agreements can

be a sign of a successful pool.

Notable Litigation and Market Dynamics
The video codec patent landscape is not without its legal battles, which often shape the

strategies of both patent holders and implementers.

A significant recent case involved licensors from the Via LA HEVC patent pool suing Microsoft

in Germany for patent infringement related to its use of HEVC in products like Windows and

Xbox.[6][22] The dispute was settled in October 2025, with Microsoft taking a license to the Via

LA HEVC program.[7][23] This case highlights the willingness of major patent pools to enforce

their patent rights against even the largest technology companies.

Velos Media has also been involved in litigation. Unified Patents, a firm that challenges the

validity of patents, has filed Inter Partes Reviews (IPRs) against several of Velos Media's

patents.[21][24][25][26] More recently, in 2025, Velos Media initiated a lawsuit against

ByteDance (TikTok) over the use of H.265 technology.[27]

The emergence of Avanci Video, a patent pool focused on licensing to internet streaming

services rather than device manufacturers, represents a significant shift in the licensing

paradigm.[28] This model, which covers multiple codecs including HEVC, VVC, AV1, and VP9,

could further complicate the licensing landscape for content distributors.

Visualizing the Patent Pool Ecosystem
To better understand the relationships and workflows within the video codec patent industry, the

following diagrams have been created using Graphviz.
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Caption: Key entities in the video codec patent ecosystem.
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Typical Patent Pool Licensing Workflow

Patent Holder
(with Standard Essential Patent)
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Caption: Simplified workflow of patent licensing via a pool.

Conclusion
The effectiveness of a patent pool in the video codec industry is a multifaceted issue. For

technology implementers, the ideal scenario is a single, comprehensive, and transparently

priced pool for each standard. However, the reality, particularly for HEVC, has been a

fragmented landscape with multiple pools, leading to uncertainty and the risk of royalty

stacking.

Via Licensing Alliance offers a long-standing and relatively stable licensing environment with

clear, albeit recently tiered, royalty rates. Access Advance has emerged as a major player with

a large portfolio of patents and innovative licensing models like its multi-codec agreement and
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content distribution pool, though its tiered royalty structure can be more complex to navigate.

Velos Media's lack of transparency on royalty rates remains a significant challenge for potential

licensees. For the ostensibly "royalty-free" AV1, the emergence of the Sisvel patent pool has

introduced a new layer of licensing considerations. Finally, Avanci's focus on content

distribution signals a potential new front for patent licensing in the streaming era.

For researchers and professionals in fields that depend on video technology, understanding

these dynamics is crucial for making informed decisions about technology adoption and for

anticipating future trends in the cost and accessibility of video codecs. The ongoing evolution of

the patent pool landscape will undoubtedly continue to shape the future of video compression

and distribution.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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